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Compound of Interest

Compound Name: Rodatristat

Cat. No.: B608305

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rodatristat is an investigational small molecule that acts as a potent and selective inhibitor of
tryptophan hydroxylase 1 (TPHL1), the rate-limiting enzyme in the peripheral synthesis of
serotonin. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and mechanism of action of Rodatristat. It further details the
experimental methodologies employed in its preclinical and clinical evaluation, with a focus on
its development for pulmonary arterial hypertension (PAH). This document summarizes key
gquantitative data in structured tables and visualizes complex biological pathways and
experimental workflows using Graphviz diagrams to facilitate a deeper understanding for
research and drug development professionals.

Chemical Structure and Properties

Rodatristat, and its prodrug Rodatristat ethyl, have been characterized through various
analytical techniques. The fundamental chemical identifiers and physicochemical properties are
summarized below.

Chemical Identification
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Identifier Value

Citation

IUPAC Name

(3S)-8-[2-amino-6-[(1R)-1-(4-
chloro-2-phenylphenyl)-2,2,2-
trifluoroethoxy]pyrimidin-4-

yl]-2,8-diazaspiro[4.5]decane-

3-carboxylic acid

CAS Number

1673568-73-4

Molecular Formula

C27H27CIF3NsO3

SMILES

C1CN(CCC12C--INVALID-
LINK--
C(=0)0)C3=CC(=NC(=N3)N)
O--INVALID-LINK--C(F)(F)F

InChl

INChI=1S/C27H27CIF3N503/c
28-17-6-7-18(19(12-17)16-4-2-
1-3-5-16)23(27(29,30,31)39-
22-13-21(34-25(32)35-22)36-
10-8-26(9-11-36)14-
20(24(37)38)33-15-26/h1-7,12-
13,20,23,33H,8-11,14-15H2,
(H,37,38)
(H2,32,34,35)/t20-,23+/m0/s1

Physicochemical Properties of Rodatristat

Property Value Citation
Molecular Weight 561.98 g/mol

Topological Polar Surface Area 125 A2

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor 8

Count

Rotatable Bond Count 6
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Physicochemical Properties of Rodatristat Ethyl

(Prodrug)
Property Value Citation
Molecular Weight 590.04 g/mol

Topological Polar Surface Area 116 A2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 8

Mechanism of Action and Signaling Pathway

Rodatristat is a selective inhibitor of tryptophan hydroxylase 1 (TPH1), the enzyme
responsible for the rate-limiting step in the synthesis of serotonin in the periphery.[1] TPH1 is
distinct from TPH2, which is primarily found in the central nervous system. By inhibiting TPH1,
Rodatristat aims to reduce the production of peripheral serotonin without affecting its levels in
the brain.[1]

The rationale for developing a TPH1 inhibitor for diseases like pulmonary arterial hypertension
(PAH) stems from the observation that serotonin can promote the proliferation of pulmonary
artery smooth muscle cells, a key pathological feature of PAH.[1]

Serotonin Synthesis and Inhibition by Rodatristat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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